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Flocoumafen Technical Profile

The table below summarizes the identity and core physicochemical properties of flocoumafen that determine

its environmental behavior [1].

Property Value / Description Significance / Implication

IUPAC Name 4-hydroxy-3-[(1RS,3RS;1RS,3SR)-1,2,3,4-
tetrahydro-3-[4-(4-

trifluoromethylbenzyloxy)phenyl]-1-
naphthyl]coumarin [1]

-

Chemical Group Coumarin (Second-Generation Anticoagulant
Rodenticide) [1] [2]

High potency, single-feed
action [3] [2].

Molecular Mass 542.54 g/mol [1] -

Water Solubility 1.04 mg/L (at 20 °C, pH 7) [1] Low solubility; tends to

associate with organic
matter in soil and sediment

[4].
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Property Value / Description Significance / Implication

Octanol-Water
Partition
Coefficient (Log
P)

4.7 [1] High lipophilicity; indicates
high potential for

bioaccumulation [1].

Vapour Pressure 2.67 x 10⁻⁴ mPa (at 20 °C) [1] Low volatility; not expected
to volatilize significantly from

soil or water surfaces [1].

Melting Point 92.5 °C [1] -

EU Regulatory
Status

Not Approved [1] Not approved for use in the
European Union [1].

Analytical Method for Quantification in Soil

A modern and robust method for extracting and quantifying flocoumafen and other anticoagulant

rodenticides from soil samples uses a modified QuEChERS approach coupled with Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS) [4].

Experimental Workflow

The diagram below outlines the key steps in this analytical procedure, from sample preparation to final

analysis [4]:
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Soil Sample

1. Internal Standards Added

2. Acetonitrile Extraction

3. QuEChERS Partitioning

4. Dispersive SPE Clean-up

5. LC-MS/MS Analysis

Quantification

Click to download full resolution via product page

Detailed Protocol [4]

Internal Standards: Add procedural internal standards (e.g., Coumachlor) at the beginning to correct

for analytical variability.
Extraction: Extract the soil sample using acetonitrile, which is efficient for a wide range of medium-

polarity to non-polar compounds.
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Partitioning: Use a QuEChERS salt mixture (e.g., containing MgSO₄ and NaCl) to induce phase

separation between the acetonitrile and any water present, partitioning the analytes into the organic
layer.

Clean-up: Perform a dispersive solid-phase extraction (d-SPE) clean-up using sorbents like PSA
(Primary Secondary Amine) and C18 to remove co-extracted interferents such as fatty acids and

pigments.
Instrumental Analysis:

Technique: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).
Ionization Mode: Electrospray Ionization (ESI), typically in positive mode for anticoagulant

rodenticides.
Detection: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.

Reported Performance: This method has been in-house validated for soils, demonstrating its
suitability for environmental and forensic monitoring.

Knowledge Gaps and Further Research

The available search results do not contain specific degradation studies (e.g., DT₅₀ values in soil or water)

for flocoumafen. The PPDB record notes that evidence suggests it is "persistent in both soil and water

systems" but does not provide the underlying experimental data [1]. To find this information, you may need

to:

Consult Original Study Reports: Search for the original regulatory dossiers and scientific studies
submitted to agencies like the European Food Safety Authority (EFSA) or the US Environmental

Protection Agency (US EPA).
Use Specialized Databases: Access commercial or regulatory databases that aggregate detailed

environmental fate studies for pesticides.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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